Cas no 2171802-75-6 (3-oxabicyclo4.1.0heptan-7-amine hydrochloride)

• Product Name: 3-oxabicyclo4.1.0heptan-7-amine hydrochloride
• CAS No: 2171802-75-6
• MF: C₆H₁₂ClNO
• MW: 149.6186
• CID: 5012646
• PubChem ID: 132372475
• Update Time: 2025-05-19

3-oxabicyclo4.1.0heptan-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[4.1.0]heptan-7-amine;hydrochloride
• 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride
• 3-oxabicyclo4.1.0heptan-7-amine hydrochloride
• AKOS040766127
• G79471
• CS-0142970
• EN300-1663079
• Z3053117649
• 2171802-75-6

• Inchi： 1S/C6H11NO.ClH/c7-6-4-1-2-8-3-5(4)6;/h4-6H,1-3,7H2;1H
• InChI Key： ZQBYEXXYVSGDKE-UHFFFAOYSA-N
• SMILES： Cl[H].O1C([H])([H])C([H])([H])C2([H])C([H])(C2([H])C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 3-oxabicyclo4.1.0heptan-7-amine hydrochloride

3-oxabicyclo[4.1.0]heptan-7-amine Hydrochloride (CAS No. 2171802-75-6): A Comprehensive Overview

3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride (CAS No. 2171802-75-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct bicyclic structure and amine functionality, holds potential applications in various therapeutic areas, including neurology and psychiatry.

The molecular structure of 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride is particularly noteworthy due to its bicyclic framework, which includes a seven-membered ring with an oxygen atom and a nitrogen-containing side chain. This unique architecture contributes to its chemical stability and biological activity, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride, revealing its potential as a modulator of various neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent activity at serotonin receptors, specifically the 5-HT_2A receptor, which is implicated in conditions such as depression and anxiety disorders.

In addition to its serotonin receptor activity, 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride has been shown to interact with other neurotransmitter systems, including dopamine and glutamate receptors. These interactions suggest that the compound may have a broad spectrum of therapeutic effects, making it a valuable tool for investigating the complex interplay between different neurotransmitter systems in the brain.

The synthesis of 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One notable method involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the amine moiety and the hydrochloride salt form. This synthetic approach has been detailed in several peer-reviewed articles, providing a robust foundation for large-scale production and further pharmaceutical development.

Clinical trials involving 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride are currently underway to evaluate its safety and efficacy in treating various neurological and psychiatric disorders. Preliminary results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties in human subjects.

The potential therapeutic applications of 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride extend beyond traditional drug targets. Recent advancements in drug delivery systems have opened new avenues for optimizing the administration of this compound, potentially enhancing its bioavailability and reducing side effects. For example, nanoparticle-based delivery systems have been explored as a means to improve the targeted delivery of 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride to specific brain regions.

In conclusion, 3-oxabicyclo[4.1.0]heptan-7-amine hydrochloride (CAS No. 2171802-75-6) represents a promising compound with significant potential in the development of novel therapeutics for neurological and psychiatric disorders. Its unique molecular structure, coupled with its diverse pharmacological activities, positions it as a valuable asset in both academic research and pharmaceutical innovation.